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Compound of Interest

Compound Name: SLX-4090

Cat. No.: B608314

For researchers, scientists, and drug development professionals, ensuring safe and effective
handling of investigational compounds like SLX-4090 is paramount. This document provides a
comprehensive guide to the personal protective equipment (PPE), handling procedures, and
disposal of SLX-4090, a novel and potent inhibitor of microsomal triglyceride transfer protein
(MTTP).

Chemical and Physical Properties

A clear understanding of the compound's properties is the foundation of safe handling.

Property Value Source
Molecular Formula C31H25F3N204 [1112][3]
Molecular Weight 546.5 g/mol [1]13]
Appearance Solid [3]
Purity >98% [2]

6 nM (for enterocytic MTP), 8
ICso [2][3]
nM (for MTTP)

DMSO: 1-10 mg/mL (Sparingly
Solubility soluble)Ethanol: 0.1-1 mg/mL [3]
(Slightly soluble)
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Hazard Identification and GHS Classification

SLX-4090 is classified with the following hazards under the Globally Harmonized System
(GHS):

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed
Acute Aquatic Toxicity 1 H400: Very toxic to aquatic life
Chronic Aquatic Toxicity 1 H410: Very toxic to aquatic life

with long lasting effects

Signal Word: Warning[4]

Precautionary Statements:[4]

e P264: Wash skin thoroughly after handling.

e P270: Do not eat, drink or smoke when using this product.
o P273: Avoid release to the environment.

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

e P330: Rinse mouth.
e P391: Collect spillage.

e P501: Dispose of contents/container to an approved waste disposal plant.

Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety, the following PPE is mandatory when
handling SLX-4090:[4]
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Protection Type

Specification

Eye Protection

Safety goggles with side-shields.

Hand Protection

Protective gloves (e.g., nitrile rubber).

Skin and Body Protection

Impervious clothing, such as a lab coat.

Respiratory Protection

A suitable respirator should be used to avoid

dust and aerosol formation.

Experimental Workflow for Safe Handling

The following diagram outlines the standard operating procedure for the safe handling of SLX-

4090, from initial preparation to final disposal.
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Caption: Workflow for the safe handling of SLX-4090.
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Storage and Stability

Proper storage is crucial to maintain the integrity of SLX-4090.

Form Storage Condition Duration

Up to 24 months if the vial is
Powder -20°C )

kept tightly sealed.[2]

6 months (protect from light).
In Solvent -80°C

[5]
Stock Solutions -20°C in tightly sealed vials Up to one month.[2]

Before use, allow the product to equilibrate to room temperature for at least one hour prior to

opening the vial.[2] It is recommended to prepare and use solutions on the same day.[2]

Accidental Release and First Aid Measures

In the event of accidental exposure or release, follow these procedures:

Exposure Route

First Aid Measure

If Swallowed

Call a POISON CENTER or doctor/physician if

you feel unwell. Rinse mouth.[4]

Skin Contact

Wash skin thoroughly after handling.[4]

Eye Contact

Provide an accessible eye wash station.[4]

Inhalation

Avoid inhalation. Use only in areas with

appropriate exhaust ventilation.[4]

Spillage

Collect spillage. Avoid release to the

environment.[4]

Disposal Plan

All waste materials contaminated with SLX-4090 must be treated as hazardous waste.
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o Waste Collection: Collect all solid and liquid waste in designated, clearly labeled, and sealed
containers.

» Disposal Method: Dispose of the contents and container to an approved waste disposal plant
in accordance with local, state, and federal regulations.[4] Do not allow the product to enter
drains, water courses, or the soil.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
SLX-4090]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608314#personal-protective-equipment-for-handling-
sIx-4090]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://dcchemicals.com/msds/MSDS_DC22745.html
https://dcchemicals.com/msds/MSDS_DC22745.html
https://www.benchchem.com/product/b608314?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/SLx-4090
https://dcchemicals.com/coa/COA_DC22745.html
https://www.caymanchem.com/product/41979/slx-4090
https://dcchemicals.com/msds/MSDS_DC22745.html
https://www.medchemexpress.com/slx-4090.html?locale=es-ES
https://www.benchchem.com/product/b608314#personal-protective-equipment-for-handling-slx-4090
https://www.benchchem.com/product/b608314#personal-protective-equipment-for-handling-slx-4090
https://www.benchchem.com/product/b608314#personal-protective-equipment-for-handling-slx-4090
https://www.benchchem.com/product/b608314#personal-protective-equipment-for-handling-slx-4090
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608314?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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